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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbutanal

Cat. No.: B13949847 Get Quote

An In-depth Technical Guide to 4-Hydroxy-3-methylbutanal

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies for 4-Hydroxy-3-methylbutanal. It is intended for researchers,

scientists, and professionals in the fields of chemistry and drug development. This document

includes a summary of its physicochemical properties, detailed experimental protocols for its

synthesis and analysis, and visualizations of key workflows to facilitate a deeper understanding

of this compound.

Chemical Structure and Identifiers
4-Hydroxy-3-methylbutanal is an organic compound featuring both a hydroxyl (-OH) and an

aldehyde (-CHO) functional group. The presence of these two reactive groups makes it a

versatile intermediate in organic synthesis.

Table 1: Chemical Structure and Identifiers for 4-Hydroxy-3-methylbutanal
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Identifier Value

IUPAC Name 4-hydroxy-3-methylbutanal[1]

Molecular Formula C5H10O2[1][2]

SMILES CC(CC=O)CO[1]

InChI
InChI=1S/C5H10O2/c1-5(4-7)2-3-

6/h3,5,7H,2,4H2,1H3[1]

InChIKey RWXBAXNFTXQJAY-UHFFFAOYSA-N[1][2]

CAS Number 56805-34-6[1][2]

Physicochemical Properties
The physicochemical properties of 4-Hydroxy-3-methylbutanal are crucial for its handling,

application in reactions, and analytical detection. A summary of its key properties is presented

below.

Table 2: Physicochemical Properties of 4-Hydroxy-3-methylbutanal

Property Value

Molecular Weight 102.13 g/mol [1]

Exact Mass 102.068079557 Da[1]

XLogP3-AA (LogP) -0.2[1]

Polar Surface Area 37.3 Å²[1]

Note: Experimental data for properties such as boiling point, melting point, and density are not

readily available in the cited literature. The provided data is based on computational models.

Experimental Protocols
Proposed Synthesis of 4-Hydroxy-3-methylbutanal
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A plausible synthetic route for 4-Hydroxy-3-methylbutanal is the selective oxidation of the

primary alcohol in 3-methylbutane-1,4-diol. This method requires a mild oxidizing agent to

prevent over-oxidation to the carboxylic acid.

Experimental Protocol: Selective Oxidation of 3-methylbutane-1,4-diol

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-

methylbutane-1,4-diol in a suitable organic solvent such as dichloromethane.

Oxidizing Agent: Prepare a solution of a mild oxidizing agent, such as pyridinium

chlorochromate (PCC) or a TEMPO-catalyzed oxidation system.

Reaction Execution: Slowly add the oxidizing agent to the solution of the diol at room

temperature while stirring. Monitor the reaction progress using thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: Upon completion, quench the reaction and filter the mixture to remove the oxidant

byproducts.

Purification: The crude product can be purified by column chromatography on silica gel to

yield pure 4-Hydroxy-3-methylbutanal.

Proposed Synthesis of 4-Hydroxy-3-methylbutanal
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Caption: Proposed synthetic workflow for 4-Hydroxy-3-methylbutanal.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
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Due to its volatility, 4-Hydroxy-3-methylbutanal can be effectively analyzed using Gas

Chromatography-Mass Spectrometry (GC-MS). This technique allows for its separation,

identification, and quantification in complex matrices.

Experimental Protocol: GC-MS Analysis

Sample Preparation: Dissolve a known amount of the sample containing 4-Hydroxy-3-
methylbutanal in a volatile organic solvent, such as dichloromethane or methanol. If

necessary, derivatization can be performed to improve its thermal stability and

chromatographic behavior.

GC-MS System: Utilize a GC system equipped with a capillary column (e.g., a non-polar or

medium-polarity phase like 5% phenyl-methylpolysiloxane) coupled to a mass spectrometer.

Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the heated GC inlet.

Chromatographic Separation: Employ a temperature program to separate the components of

the sample. A typical program might start at a low temperature (e.g., 50°C) and ramp up to a

higher temperature to elute the analyte.

Mass Spectrometry Detection: As the analyte elutes from the GC column, it is ionized

(typically by electron ionization) and fragmented in the mass spectrometer. The resulting

mass spectrum, with its characteristic fragmentation pattern, is used for identification. The

molecular ion peak would be expected at m/z 102.
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GC-MS Analytical Workflow
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Caption: General workflow for the analysis of 4-Hydroxy-3-methylbutanal by GC-MS.
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Biological Activity
Currently, there is limited specific information in the scientific literature regarding the biological

activities or signaling pathways directly involving 4-Hydroxy-3-methylbutanal. However,

related hydroxy aldehydes are known to be intermediates in various metabolic pathways. For

instance, the structurally similar 3-hydroxy-3-methylbutanal is explored in metabolic

engineering and as an intermediate in engineered biosynthetic pathways.[3] Further research is

required to elucidate any specific biological roles of 4-Hydroxy-3-methylbutanal.

Conclusion
4-Hydroxy-3-methylbutanal is a bifunctional organic molecule with potential applications as a

building block in organic synthesis. This guide has provided a detailed summary of its chemical

structure, physicochemical properties, and proposed experimental protocols for its synthesis

and analysis. The information presented herein is intended to serve as a valuable resource for

researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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